Cas no 25076-57-7 (Quinoline,8-methyl-4-nitro-)

Quinoline,8-methyl-4-nitro- structure
Quinoline,8-methyl-4-nitro- structure
Product Name:Quinoline,8-methyl-4-nitro-
CAS No:25076-57-7
MF:C10H8N2O2
MW:188.182722091675
CID:279747
PubChem ID:146978
Update Time:2025-04-19

Quinoline,8-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-methyl-4-nitro-
    • 8-methyl-4-nitroquinoline
    • 25076-57-7
    • DTXSID00179765
    • Quinoline, 8-methyl-4-nitro-
    • Inchi: 1S/C10H8N2O2/c1-7-3-2-4-8-9(12(13)14)5-6-11-10(7)8/h2-6H,1H3
    • InChI Key: XHZSUEQELHNDCW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CN=C2C(C)=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 188.05864
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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